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Compound of Interest

Compound Name: (R)-2-aminodec-9-enoic acid

Cat. No.: B14772561

Get Quote

Executive Summary
(R)-2-aminodec-9-enoic acid (often denoted in stapling nomenclature relative to its tether

length) presents unique computational challenges due to the high flexibility of its C8-alkenyl

side chain. Accurate modeling requires a departure from standard "single-conformer"

approaches. This guide mandates a multi-stage workflow: exhaustive conformational sampling

via semi-empirical dynamics, followed by high-level Density Functional Theory (DFT) for

electronic properties, pKa prediction, and chiroptical verification (ECD).

Molecular Profile & Structural Significance[1][2]
The molecule consists of an

-amino acid backbone with a hydrophobic side chain terminating in a vinyl group (

).

Stereochemistry: The (R)-configuration at the

-carbon is critical for inducing specific helical screw senses when incorporated into peptides.
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Application: It serves as a precursor for Ring-Closing Metathesis (RCM), forming macrocyclic

"staples" that lock peptides into bioactive conformations.

Key Computational Challenges
Feature

Computational
Consequence

Recommended Strategy

Long Alkyl Chain
High degrees of freedom;

multiple local minima.

Molecular Dynamics (MD) or

Metadynamics sampling.

Terminal Alkene
Solvent-exposed; reactive

center for metathesis.

Dispersion-corrected DFT (

B97X-D, M06-2X).

Zwitterionic Nature
Strong electrostatic

interactions in solution.

Implicit solvation (SMD) +

Explicit water bridges.

Computational Workflow Architecture
The following diagram illustrates the mandatory pipeline for ensuring statistical relevance in

your calculations.
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Figure 1: Hierarchical computational workflow ensuring conformational diversity is accounted

for before high-level property calculation.

Phase 1: Conformational Ensemble Generation
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Objective: To identify the global minimum and low-lying local minima, preventing "garbage-in,

garbage-out" results derived from a single arbitrary geometry.

Protocol
Tool Selection: Use CREST (Conformer-Rotamer Ensemble Sampling Tool) coupled with the

GFN2-xTB semi-empirical tight-binding method. This offers a balance of speed and accuracy

superior to standard force fields (MMFF94).

Execution:

Run iterative metadynamics (MTD) simulations.

Apply an energy window of

to retain relevant conformers.

Pruning: Cluster structures based on Root Mean Square Deviation (RMSD) of heavy

atoms. A cutoff of

is recommended to remove redundant geometries.

Output: You should expect 50–200 unique conformers. Select the lowest energy cluster

representatives (within

of the global minimum) for DFT refinement.

Expert Insight: The long side chain will likely fold back toward the ammonium group in the gas

phase due to cation-

or hydrogen bonding interactions. Ensure you use an implicit solvent model (e.g.,

GBSA for water) during sampling to mimic the biological environment.
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Phase 2: Electronic Structure & Geometry
Optimization
Objective: To obtain accurate geometries and thermodynamic corrections.

Protocol
Functional Selection:

Optimization:B3LYP-D3(BJ) or

B97X-D. The "-D3(BJ)" or "-D" dispersion correction is mandatory to correctly model the
attractive forces between the alkyl chain and the backbone.

Basis Set:6-31+G(d,p) or def2-SVP. Diffuse functions (+) are essential for the carboxylate

anion if modeling the zwitterion.

Solvation Model: Use the SMD (Solvation Model based on Density) variant of the PCM. It

provides better free energy of solvation (

) estimates than standard PCM.

Validation: Perform frequency calculations.

Ensure zero imaginary frequencies (ground state).

Extract Enthalpy (

) and Gibbs Free Energy (

).

Phase 3: Property Prediction
A. Electronic Circular Dichroism (ECD)
To verify the (R)-stereochemistry or detect racemization during synthesis, compare

experimental CD spectra with calculated ones.

Method: Time-Dependent DFT (TD-DFT).
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Functional:CAM-B3LYP or M06-2X (Range-separated functionals prevent charge-transfer

errors common in standard B3LYP).

Basis Set:def2-TZVP (Triple-zeta quality is required for accurate excited states).

Averaging: Calculate the spectrum for each low-energy conformer found in Phase 1. Average

the spectra based on Boltzmann weighting at 298 K.

B. pKa Prediction (Thermodynamic Cycle)
Direct calculation of pKa is error-prone.[1] Use the thermodynamic cycle method combining

gas-phase basicity and solvation free energies.[1]

Equation:

Where

is the free energy change of the deprotonation reaction in solution.

Recommended Protocol (Isodesmic Scheme): Instead of calculating absolute pKa, calculate

the

relative to a reference amino acid (e.g., Alanine) whose pKa is known experimentally.

This cancels out systematic errors in the solvation of the proton.

Phase 4: Reactivity Context (Peptide Stapling)
If modeling this amino acid within a peptide stapling context (e.g., reaction with a Grubbs

catalyst), the pre-organization of the alkene is the key metric.

Metric: Measure the "Attack Distance" and "Dihedral Angle" in the lowest energy conformers.

Reaction Feasibility: For efficient RCM, the two reacting alkenes (from residues

and

or

) must be able to approach within
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without high steric strain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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